Cas no 2172162-95-5 (2-(Chloromethyl)oxane-2-carbaldehyde)

• Product Name: 2-(Chloromethyl)oxane-2-carbaldehyde
• CAS No: 2172162-95-5
• MF: C₇H₁₁ClO₂
• MW: 162.614041566849
• CID: 5963219
• PubChem ID: 165793867
• Update Time: 2025-06-09

2-(Chloromethyl)oxane-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-1622113
• 2-(chloromethyl)oxane-2-carbaldehyde
• 2172162-95-5
• 2-(Chloromethyl)oxane-2-carbaldehyde

• Inchi： 1S/C7H11ClO2/c8-5-7(6-9)3-1-2-4-10-7/h6H,1-5H2
• InChI Key： AUORUNRQYSQRIS-UHFFFAOYSA-N
• SMILES： ClCC1(C=O)CCCCO1

Computed Properties

• Exact Mass: 162.0447573g/mol
• Monoisotopic Mass: 162.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 26.3Ų

Additional information on 2-(Chloromethyl)oxane-2-carbaldehyde

Introduction to 2-(Chloromethyl)oxane-2-carbaldehyde (CAS No. 2172162-95-5)

2-(Chloromethyl)oxane-2-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 2172162-95-5, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic aldehyde features a unique structural framework that makes it a valuable intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules. The compound's molecular structure incorporates both chloromethyl and aldehyde functional groups, which are highly reactive and versatile in forming various chemical bonds. Such characteristics position it as a key player in medicinal chemistry, enabling the construction of complex scaffolds for drug discovery.

The chloromethyl moiety in 2-(Chloromethyl)oxane-2-carbaldehyde is particularly noteworthy for its ability to participate in nucleophilic substitution reactions, allowing for the facile introduction of diverse functional groups. This reactivity is exploited in the synthesis of polymers, cross-linking agents, and pharmaceutical intermediates. Meanwhile, the aldehyde group serves as a powerful tool for condensation reactions, such as the formation of Schiff bases, which are widely studied for their biological activities. The combination of these two reactive sites makes 2-(Chloromethyl)oxane-2-carbaldehyde a synthetically rich precursor for constructing intricate molecular architectures.

In recent years, advancements in synthetic methodologies have highlighted the utility of 2-(Chloromethyl)oxane-2-carbaldehyde in the preparation of pharmacophores targeting various diseases. For instance, researchers have leveraged its reactivity to develop novel inhibitors of enzymes implicated in cancer progression. The aldehyde group can be condensed with primary amines to yield imines, which can then be further functionalized into more complex structures. Such transformations have led to the discovery of compounds with promising antitumor properties.

Moreover, the oxane ring in 2-(Chloromethyl)oxane-2-carbaldehyde contributes to its stability and solubility characteristics, making it an attractive candidate for further derivatization without compromising structural integrity. This has been particularly useful in designing molecules that require precise spatial arrangement of functional groups, a critical factor in drug efficacy. The oxane ring's ability to mimic oxygen-containing heterocycles also broadens its applicability in medicinal chemistry.

Recent studies have also explored the role of 2-(Chloromethyl)oxane-2-carbaldehyde in the development of antimicrobial agents. The compound's reactivity allows for the introduction of sulfonamide or carboxylate groups through subsequent reactions, yielding derivatives with potent activity against resistant bacterial strains. These findings underscore the compound's versatility as a building block in addressing emerging infectious diseases.

The pharmaceutical industry has taken note of these developments, with several companies incorporating 2-(Chloromethyl)oxane-2-carbaldehyde into their drug discovery pipelines. Its ability to serve as a scaffold for generating structurally diverse compounds has made it a preferred choice for medicinal chemists seeking novel therapeutic entities. The compound's well-documented synthetic pathways and predictable reactivity further enhance its appeal as an intermediate.

From an academic perspective, 2-(Chloromethyl)oxane-2-carbaldehyde continues to be a subject of interest in research laboratories worldwide. Its unique structural features and reactivity make it an excellent model system for studying reaction mechanisms and developing new synthetic strategies. Collaborative efforts between academia and industry have accelerated progress in this area, leading to innovative applications that benefit both research and therapeutic development.

The future prospects for 2-(Chloromethyl)oxane-2-carbaldehyde appear promising, with ongoing research aimed at expanding its utility across multiple domains. As synthetic techniques evolve, new derivatives and applications are likely to emerge, further solidifying its importance in chemical synthesis and drug design. The compound's adaptability ensures that it will remain a cornerstone in organic chemistry for years to come.